Cas no 302804-66-6 (4-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide)

• Product Name: 4-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide
• CAS No: 302804-66-6
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• MDL: MFCD01568301
• CID: 92677
• PubChem ID: 719019
• Update Time: 2025-04-18

4-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Methylbenzyl)thio]-1H-1,2,4-triazole
• AC1LEW8O
• AC1Q2M3Q
• ACMC-1AI2K
• CTK4G4778
• MolPort-000-651-569
• MolPort-001-791-018
• SBB040972
• STOCK2S-56673
• SR-01000429829-1
• CS-0222316
• SCHEMBL13870209
• SR-01000429829
• AKOS002276328
• 3-{[(4-methylphenyl)methyl]sulfanyl}-1H-1,2,4-triazole
• CMA80466
• MFCD01568301
• 302804-66-6
• Z1695709486
• 3-(p-tolylmethylsulfanyl)-4H-1,2,4-triazole
• 1N-538S
• AKOS003271967
• EU-0004527
• 4-methylbenzyl 1H-1,2,4-triazol-3-yl sulfide
• DTXSID10352103
• 3-(4-Methyl-benzylsulfanyl)-4H-[1,2,4]triazole
• 5-[(4-methylphenyl)methylsulfanyl]-1H-1,2,4-triazole
• AKOS000269104
• 3-((4-Methylbenzyl)thio)-1H-1,2,4-triazole
• CCG-106200
• EN300-110827
• 1H-1,2,4-Triazole, 5-[[(4-methylphenyl)methyl]thio]-
• AF-399/13428735
• 3-[(4-methylbenzyl)sulfanyl]-4H-1,2,4-triazole
• STL354247
• 5-[(4-methylbenzyl)sulfanyl]-1H-1,2,4-triazole
• 4-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide

• MDL： MFCD01568301
• Inchi： 1S/C10H11N3S/c1-8-2-4-9(5-3-8)6-14-10-11-7-12-13-10/h2-5,7H,6H2,1H3,(H,11,12,13)
• InChI Key： HOZZBLHTOQAIBU-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 205.06753
• Monoisotopic Mass: 205.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Color/Form: powder
• Density: 1.31
• Boiling Point: 428.9°Cat760mmHg
• Flash Point: 213.2°C
• Refractive Index: 1.63
• PSA: 41.57
• Solubility: Not determined

4-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)